Cas no 139124-94-0 (1H-Thieno[3,4-c]pyrazole, 1-benzoyl-4,6-dihydro-, 5,5-dioxide)
139124-94-0 structure
Product Name:1H-Thieno[3,4-c]pyrazole, 1-benzoyl-4,6-dihydro-, 5,5-dioxide
CAS No:139124-94-0
MF:C12H10N2O3S
MW:262.284401416779
CID:1271728
Update Time:2024-08-04
1H-Thieno[3,4-c]pyrazole, 1-benzoyl-4,6-dihydro-, 5,5-dioxide Chemical and Physical Properties
Names and Identifiers
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- 1H-Thieno[3,4-c]pyrazole, 1-benzoyl-4,6-dihydro-, 5,5-dioxide
- Methanone, (4,6-dihydro-5,5-dioxido-1H-thieno[3,4-c]pyrazol-1-yl)phenyl-
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- Inchi: 1S/C12H10N2O3S/c15-12(9-4-2-1-3-5-9)14-11-8-18(16,17)7-10(11)6-13-14/h1-6H,7-8H2
- InChI Key: XYWBDWYICZBUDD-UHFFFAOYSA-N
- SMILES: C(N1C2CS(=O)(=O)CC=2C=N1)(C1=CC=CC=C1)=O
Computed Properties
- Exact Mass: 262.0413
Experimental Properties
- Density: 1.51±0.1 g/cm3(Predicted)
- Boiling Point: 562.0±60.0 °C(Predicted)
- PSA: 69.03
- pka: -3.77±0.20(Predicted)
1H-Thieno[3,4-c]pyrazole, 1-benzoyl-4,6-dihydro-, 5,5-dioxide Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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